Cas no 83742-03-4 (1,2-Cyclohexanedimethanol, 3-butyl-6-(10-hydroxydecyl)-)

• Product name: 1,2-Cyclohexanedimethanol, 3-butyl-6-(10-hydroxydecyl)-
• CAS No: 83742-03-4
• MF: C₂₂H₄₄O₃
• MW: 356.58296
• CID: 668514
• PubChem ID: 71414888

1,2-Cyclohexanedimethanol, 3-butyl-6-(10-hydroxydecyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclohexanedimethanol, 3-butyl-6-(10-hydroxydecyl)-
• 10-[4-butyl-2,3-bis(hydroxymethyl)cyclohexyl]decan-1-ol
• 83742-03-4
• DTXSID60834323

• Inchi： InChI=1S/C22H44O3/c1-2-3-12-19-14-15-20(22(18-25)21(19)17-24)13-10-8-6-4-5-7-9-11-16-23/h19-25H,2-18H2,1H3
• InChI Key： DKJNJHVVCPJESK-UHFFFAOYSA-N
• SMILES： CCCCC1CCC(C(C1CO)CO)CCCCCCCCCCO

Computed Properties

• Exact Mass: 356.32904526g/mol
• Monoisotopic Mass: 356.32904526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 15
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 60.7Ų